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Core Characteristics of MC-Gly-Gly-Phe-Gly-(R)-
Cyclopropane-Exatecan

The table below summarizes the key properties of this ADC linker-payload conjugate:

Feature Description

Name / Synonyms MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan; SHR-A1811 Drug-linker [1] [2].

Payload Exatecan, a DNA Topoisomerase I (Top I) inhibitor [1] [3] [2].

Payload
Mechanism

Inhibits the Topoisomerase I enzyme, which is crucial for DNA replication, leading
to DNA damage and cell death [1] [3].

Payload Potency
(IC₅₀)

2.2 μM (for the Exatecan molecule) [1] [3].

Molecular Weight 1074.12 g/mol [1] [3] [4].

CAS Number 2414254-51-4 [1] [3] [2].

Chemical Formula C₅₅H₆₀FN₉O₁₃ [1] [3] [4].
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Experimental Data and Protocols

The provided data primarily relates to handling the compound in a research setting.

In Vitro Solubility: The compound is recommended to be dissolved in DMSO, with a suggested

stock solution concentration of 100 mg/mL (93.10 mM) [1].
In Vivo Formulation Protocols: One source suggests the following formulation for in vivo studies:

10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. This involves sequentially adding the
solvents to the DMSO stock solution to create a clear, ready-to-use solution [1].

Framework for Comparison and Research Strategy

To build a comprehensive comparison guide, you can structure your evaluation around the following

framework, which outlines the critical parameters for assessing ADC linker-payloads.

ADC Linker-Payload Evaluation

Payload Linker Conjugation & DAR Therapeutic Profile

Mechanism of Action Potency (IC50/EC50) Bystander Effect Cleavable vs. Non-Cleavable Stability in Plasma Release Mechanism Conjugation Site Drug-Antibody Ratio (DAR) Homogeneity In Vitro Cytotoxicity In Vivo Efficacy Therapeutic Window

Click to download full resolution via product page

To systematically generate the missing comparative data, you can adopt the following experimental

workflow.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOoo7CH_Xtguzk2ixyhMzivsB6vztBmkdsQUXtaE4w8zMfLIJNfP9
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOoo7CH_Xtguzk2ixyhMzivsB6vztBmkdsQUXtaE4w8zMfLIJNfP9
https://www.smolecule.com/products/s12863348?utm_src=pdf-body-img
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Identify Candidate

In Vitro Profiling

In Vivo Efficacy Studies Target Binding Affinity (SPR) Cell Killing Potency (IC50) Mechanism of Action Assays

PK/PD & Safety Assessment Xenograft Mouse Models Dose-Range Finding Studies

Plasma Stability (LC-MS) Toxicology & Therapeutic Index

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan linker payload

comparison]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-

payload-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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